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Compound of Interest

Compound Name: Triazolealanine

Cat. No.: B160205 Get Quote

Essential safety and logistical information for the proper handling and disposal of

triazolealanine is critical for ensuring a safe laboratory environment and regulatory

compliance. This guide provides detailed, step-by-step procedures for researchers, scientists,

and drug development professionals to manage triazolealanine waste effectively.

Triazolealanine, a non-proteinogenic amino acid, is classified as harmful if swallowed.[1][2][3]

While its reactivity is not as pronounced as many azide compounds, the triazole moiety

warrants careful handling and disposal to prevent potential hazards. Adherence to established

protocols for reactive chemical waste is paramount.

Key Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for triazolealanine and adhere to all institutional and local regulations.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a laboratory coat, and chemical-resistant gloves (e.g., nitrile).[4][5]

Ventilation: Handle triazolealanine in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or aerosols.[4][6]

Avoid Contamination: Do not allow triazolealanine to come into contact with strong oxidizing

agents.[7] Prevent the substance from entering drains, as this can lead to environmental
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contamination and potentially reactive situations in the plumbing.[1][2][4]

Spill Management: In the event of a spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a designated, labeled container for hazardous waste.[5][7]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

triazolealanine.

Property Value Source

Molecular Formula C5H8N4O2 [1][2][3]

Molecular Weight 156.14 g/mol [1][2][3]

GHS Classification
Acute toxicity, Oral (Category

4)
[2][3][8]

Hazard Statement H302: Harmful if swallowed [1][2][3][8]

Step-by-Step Disposal Protocol
The recommended primary disposal method for triazolealanine is incineration by a licensed

hazardous waste disposal facility.[1][2][7]

Experimental Protocol for Waste Preparation:

Segregation: At the point of generation, segregate waste containing triazolealanine from

other waste streams.[4][9] Use a dedicated, clearly labeled hazardous waste container.[4][5]

Containerization:

For solid waste (e.g., contaminated labware, PPE), place it in a clearly labeled, sealed

container suitable for hazardous waste.[4][7]

For solutions containing triazolealanine, collect them in a compatible, leak-proof

container. Do not mix with acidic waste.[4]
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Labeling: Label the hazardous waste container with "Hazardous Waste," the full chemical

name "Triazolealanine," and any other constituents of the waste mixture.[9][10][11] Note

any special hazards on the label.[12]

Storage: Store the sealed waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated, away from incompatible materials.[7][11]

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

company.[6][9][10]

Important Considerations for Azido Compounds:

While triazolealanine itself is a triazole, not an azide, laboratories often handle both. It is

crucial to remember the specific hazards of azides. Never dispose of azide-containing waste

down the drain, as this can lead to the formation of explosive heavy metal azides in the

plumbing.[4] Azide waste streams must be segregated from acidic waste to prevent the

formation of highly toxic and explosive hydrazoic acid.[4][13]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

triazolealanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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